4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (4-methoxyphenoxy)(phenyl)acetate

• Molecular Formula: C27H27NO5
• Molecular Weight: 445.5 g/mol
• IUPAC Name: [(3R)-4,4-dimethyl-2-oxo-1-phenylpyrrolidin-3-yl] 2-(4-methoxyphenoxy)-2-phenylacetate
• InChI: InChI=1S/C27H27NO5/c1-27(2)18-28(20-12-8-5-9-13-20)25(29)24(27)33-26(30)23(19-10-6-4-7-11-19)32-22-16-14-21(31-3)15-17-22/h4-17,23-24H,18H2,1-3H3/t23?,24-/m0/s1
• InChI Key: ZLLKQFMSZOXQPQ-CGAIIQECSA-N
• Isomeric SMILES: CC1(CN(C(=O)[C@@H]1OC(=O)C(C2=CC=CC=C2)OC3=CC=C(C=C3)OC)C4=CC=CC=C4)C
• SMILES: CC1(CN(C(=O)C1OC(=O)C(C2=CC=CC=C2)OC3=CC=C(C=C3)OC)C4=CC=CC=C4)C

Description

4,4-Dimethyl-2-oxo-1-phenyl-3-pyrrolidinyl (4-methoxyphenoxy)(phenyl)acetate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. This compound is commonly referred to as DPPA and is a derivative of the well-known drug, phencyclidine (PCP). DPPA has been found to have a range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

DPPA's mechanism of action involves its interaction with the NMDA receptor. DPPA binds to the receptor and modulates its activity, leading to various biochemical and physiological effects. DPPA has been found to increase the release of dopamine and serotonin, two neurotransmitters involved in various neurological processes.
Biochemical and Physiological Effects:
DPPA has been found to have a range of biochemical and physiological effects, including an increase in the release of dopamine and serotonin, as mentioned earlier. DPPA has also been found to have an analgesic effect, reducing pain perception in animal models. Additionally, DPPA has been found to have anxiolytic and antidepressant effects, making it a promising candidate for the treatment of various mental health disorders.

Advantages and Limitations for Lab Experiments

DPPA's advantages for lab experiments include its potential applications in the field of neuroscience and mental health research. However, one of the limitations of DPPA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for DPPA research, including investigating its potential applications in the treatment of various neurological and mental health disorders. Additionally, further research is needed to investigate DPPA's potential toxicity and the optimal dosage for its use in experiments. Finally, investigating the potential interactions between DPPA and other drugs may provide valuable insights into its mechanism of action.

Synthesis Methods

The synthesis of DPPA involves the reaction of 4-methoxyphenol with 1,3-dibromopropane to form 4-(4-methoxyphenoxy)-1,3-dibromobutane. This compound is then reacted with phenylacetic acid in the presence of a base to form DPPA.

Scientific Research Applications

DPPA has been used in various scientific research studies due to its potential applications. One of the most significant applications of DPPA is in the field of neuroscience. DPPA has been found to have an affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in various neurological processes. This has led to the investigation of DPPA as a potential treatment for various neurological disorders, including Alzheimer's disease and schizophrenia.